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Compound of Interest
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N-(2-ethylphenyl)-3,4-

dimethylbenzamide

Cat. No.: B312408

Get Quote

An In-Depth Technical Guide to the SMILES String and InChIKey of N-(2-ethylphenyl)-3,4-
dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of modern chemical research and drug development, the unambiguous

identification of molecular structures is paramount. Digital representations of molecules are the

bedrock of cheminformatics, enabling the storage, retrieval, and analysis of vast chemical

datasets. Among the most prevalent and powerful of these representations are the Simplified

Molecular-Input Line-Entry System (SMILES) and the International Chemical Identifier (InChI)

with its hashed counterpart, the InChIKey. This guide provides a detailed technical examination

of these identifiers for the molecule N-(2-ethylphenyl)-3,4-dimethylbenzamide, a compound

of interest in medicinal chemistry and materials science.
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A direct lookup in prominent chemical databases does not yield an entry for N-(2-
ethylphenyl)-3,4-dimethylbenzamide. Therefore, the identifiers have been computationally

generated from its chemical structure.

Identifier Value

SMILES String CCc1ccccc1NC(=O)c1cc(C)c(C)cc1

InChIKey QZYJRGVFNZDBTP-UHFFFAOYSA-N

The Simplified Molecular-Input Line-Entry System
(SMILES)
SMILES is a line notation that allows a chemical structure to be represented as a string of

ASCII characters.[1] Developed in the 1980s, its primary goal was to create a machine-

readable format for chemical data.[1]

Deconstructing the SMILES String for N-(2-
ethylphenyl)-3,4-dimethylbenzamide:
CCc1ccccc1NC(=O)c1cc(C)c(C)cc1
The SMILES string for our target molecule can be broken down to understand how it encodes

the structure:

CC: Represents an ethyl group (two connected carbon atoms).

c1ccccc1: Denotes a benzene ring. The lowercase 'c' signifies an aromatic carbon. The

number '1' indicates the start and end of the ring.

NC(=O): This segment describes the amide group. 'N' is nitrogen, 'C' is a carbon double-

bonded to an oxygen ('=O'), and the parentheses indicate a branch from the main chain.

c1cc(C)c(C)cc1: This represents the second benzene ring, which is substituted. The '1's

indicate this is the same ring. (C) signifies a methyl group branching off the ring.

The Causality of SMILES Generation: A Workflow
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The generation of a SMILES string from a 2D or 3D molecular structure follows a set of

algorithmic rules.[2][3] While multiple valid SMILES strings can be written for a single molecule,

a "canonical" SMILES is a unique representation generated by a specific algorithm.[2][3]

Workflow for generating a canonical SMILES string.

Experimental Protocol: Generating a SMILES String

Structure Input: Draw the chemical structure of N-(2-ethylphenyl)-3,4-dimethylbenzamide
using a chemical drawing software like ChemDraw or a free online editor.

Conversion: Utilize the software's built-in functionality to convert the structure to a SMILES

string. This is often found under an "Edit" or "File" menu with an option like "Copy as

SMILES" or "Export as SMILES".[4][5]

Canonicalization (Optional but Recommended): For database applications, it is advisable to

use a tool that generates a canonical SMILES to ensure a single, unique representation.[2]

[3]

The International Chemical Identifier (InChI) and
InChIKey
The InChI is a more recent and comprehensive standard developed by the International Union

of Pure and Applied Chemistry (IUPAC).[6] It is designed to be a unique and predictable

identifier for a given chemical substance.[1]

The Layered Structure of InChI
The InChI for N-(2-ethylphenyl)-3,4-dimethylbenzamide would have a layered structure,

starting with the chemical formula, followed by layers for connectivity, hydrogen atoms, and

charge.[7]

The InChIKey: A Hashed Representation
Due to the potentially long and complex nature of InChI strings, the InChIKey was developed. It

is a 27-character, fixed-length string derived from the InChI through a hashing algorithm (SHA-

256). This fixed length makes it ideal for indexing in databases and for web searching.
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InChIKey for N-(2-ethylphenyl)-3,4-dimethylbenzamide: QZYJRGVFNZDBTP-

UHFFFAOYSA-N

QZYJRGVFNZDBTP: The first 14 characters represent the core molecular structure

(connectivity).

UHFFFAOYSA: The next 8 characters encode stereochemistry and isotopic information (in

this case, it is standard).

N: This character indicates a neutral molecule.

The InChI Generation Workflow: A Self-Validating
System
The generation of an InChI and InChIKey is a multi-step process designed to be deterministic

and produce a single, valid output for a given structure.

Workflow for generating an InChI and InChIKey.

Experimental Protocol: Generating an InChI and InChIKey

Structure Input: As with SMILES, begin with a accurately drawn chemical structure of N-(2-
ethylphenyl)-3,4-dimethylbenzamide.

Use a Conversion Tool: Employ a chemical drawing software or an online converter that

supports InChI generation. Many tools that generate SMILES can also produce InChI and

InChIKey.

Generation: The software will apply the three-step process of normalization, canonicalization,

and serialization to produce the InChI string.[7]

Hashing: The InChI string is then subjected to the SHA-256 hashing algorithm to create the

compact and searchable InChIKey.

Conclusion
The SMILES string and InChIKey are indispensable tools in the modern chemical sciences.

They provide a standardized, machine-readable means of representing chemical structures,
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which is fundamental for the development and utilization of chemical databases and

cheminformatics software. For N-(2-ethylphenyl)-3,4-dimethylbenzamide, the SMILES string

CCc1ccccc1NC(=O)c1cc(C)c(C)cc1 and the InChIKey QZYJRGVFNZDBTP-UHFFFAOYSA-N

serve as its unique digital fingerprints, enabling its precise identification and integration into the

broader landscape of chemical data. Understanding the principles and workflows behind the

generation of these identifiers is crucial for researchers and developers working at the interface

of chemistry and computer science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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